Cas no 926223-43-0 ((cyclohexylmethyl)[2-(dimethylamino)ethyl]amine)
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine Chemical and Physical Properties
Names and Identifiers
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- N'-(cyclohexylmethyl)-N,N-dimethylethane-1,2-diamine
- 1,2-Ethanediamine, N2-(cyclohexylmethyl)-N1,N1-dimethyl-
- (cyclohexylmethyl)[2-(dimethylamino)ethyl]amine
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- Inchi: 1S/C11H24N2/c1-13(2)9-8-12-10-11-6-4-3-5-7-11/h11-12H,3-10H2,1-2H3
- InChI Key: AZIAAHIRDOVXFB-UHFFFAOYSA-N
- SMILES: C(N(C)C)CNCC1CCCCC1
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-52433-0.05g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 0.05g |
$239.0 | 2023-02-10 | ||
| Enamine | EN300-52433-0.1g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 0.1g |
$250.0 | 2023-02-10 | ||
| Enamine | EN300-52433-0.25g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 0.25g |
$262.0 | 2023-02-10 | ||
| Enamine | EN300-52433-0.5g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 0.5g |
$273.0 | 2023-02-10 | ||
| Enamine | EN300-52433-1.0g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 1.0g |
$284.0 | 2023-02-10 | ||
| Enamine | EN300-52433-2.5g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 2.5g |
$558.0 | 2023-02-10 | ||
| Enamine | EN300-52433-5.0g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 5.0g |
$825.0 | 2023-02-10 | ||
| Enamine | EN300-52433-10.0g |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 10.0g |
$1224.0 | 2023-02-10 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7634-1G |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 95% | 1g |
¥ 1,300.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7634-5G |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine |
926223-43-0 | 95% | 5g |
¥ 4,006.00 | 2023-04-12 |
(cyclohexylmethyl)[2-(dimethylamino)ethyl]amine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (cyclohexylmethyl)[2-(dimethylamino)ethyl]amine
The Comprehensive Overview of (Cyclohexylmethyl)[2-(Dimethylamino)Ethyl]Amine (CAS No. 926223-43-0)
(Cyclohexylmethyl)[2-(Dimethylamino)Ethyl]Amine, identified by the CAS registry number 926223-43-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as CHM-DMA, belongs to the class of tertiary amines and is characterized by its unique structure, which combines a cyclohexylmethyl group with a dimethylaminoethyl group. The molecule's structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.
Recent studies have highlighted the potential of CHM-DMA in the development of novel polymeric materials. Researchers have explored its role as a building block for synthesizing high-performance polymers, including polyurethanes and polyamides. These materials exhibit enhanced mechanical properties, thermal stability, and resistance to environmental factors, making them suitable for applications in aerospace, automotive industries, and electronic devices. The ability of CHM-DMA to form strong intermolecular hydrogen bonds has been particularly advantageous in these applications.
In the pharmaceutical sector, CHM-DMA has shown promise as an intermediate in drug design. Its structure provides a flexible platform for modifying bioavailability and pharmacokinetics of drug candidates. Recent research has focused on its use in the synthesis of bioactive molecules targeting chronic diseases such as cancer and neurodegenerative disorders. The compound's ability to act as a chiral auxiliary has also been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.
The synthesis of CHM-DMA typically involves multi-step reactions, including alkylation and amidation processes. Modern synthetic methodologies have optimized these steps to improve yield and purity. For instance, the use of catalytic systems and microwave-assisted synthesis has significantly accelerated reaction times while maintaining product quality. These advancements have made CHM-DMA more accessible for industrial-scale production.
In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CHM-DMA. Results indicate that under controlled conditions, the compound undergoes microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological effects and to develop sustainable manufacturing practices.
The versatility of (Cyclohexylmethyl)[2-(Dimethylamino)Ethyl]Amine (CAS No. 926223-43-0) continues to drive innovation across multiple disciplines. Its role as a key intermediate in material science and pharmaceuticals underscores its importance in modern chemical research. As new applications emerge and synthetic methods improve, this compound is poised to remain a critical component in the development of advanced technologies and therapeutic agents.
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